Cas no 85844-93-5 (4-3-(trifluoromethyl)benzenesulfonamidobutanoic acid)

• Product Name: 4-3-(trifluoromethyl)benzenesulfonamidobutanoic acid
• CAS No: 85844-93-5
• MF: C₁₁H₁₂F₃NO₄S
• MW: 311.277492523193
• CID: 844372
• PubChem ID: 1582749
• Update Time: 2025-09-27

4-3-(trifluoromethyl)benzenesulfonamidobutanoic acid Chemical and Physical Properties

Names and Identifiers

• 4-([[3-(TRIFLUOROMETHYL)PHENYL]SULFONYL]AMINO)BUTANOIC ACID
• 4-({[3-(trifluoromethyl)phenyl]sulfonyl}amino)butanoic acid
• 4-3-(trifluoromethyl)benzenesulfonamidobutanoic acid
• 4-(3-(Trifluoromethyl)phenylsulfonamido)butanoic acid
• CS-0456441
• C11H12F3NO4S
• YMRXWPCWJDWPCO-UHFFFAOYSA-N
• 4-(((3-(Trifluoromethyl)phenyl)sulfonyl)amino)butanoic acid
• Butanoic acid, 4-(((3-(trifluoromethyl)phenyl)sulfonyl)amino)-
• 85844-93-5
• DTXSID60235114
• 4-[3-(trifluoromethyl)benzenesulfonamido]butanoic acid
• Z45674523
• SB83071
• 4-((3-(Trifluoromethyl)phenyl)sulfonamido)butanoic acid
• AKOS002217790
• 4-[[3-(trifluoromethyl)phenyl]sulfonylamino]butanoic acid
• 4-(3-(Trifluoromethyl)phenylsulfonamido)butanoicacid
• J-513189
• EN300-10439
• STL229107
• G76203

• MDL： MFCD01751667
• Inchi： 1S/C11H12F3NO4S/c12-11(13,14)8-3-1-4-9(7-8)20(18,19)15-6-2-5-10(16)17/h1,3-4,7,15H,2,5-6H2,(H,16,17)
• InChI Key： YMRXWPCWJDWPCO-UHFFFAOYSA-N
• SMILES： S(C1C=CC=C(C(F)(F)F)C=1)(NCCCC(=O)O)(=O)=O

Computed Properties

• Exact Mass: 311.04391352g/mol
• Monoisotopic Mass: 311.04391352g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 7
• Complexity: 430
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 91.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives